Cas no 1808582-48-0 (2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride)

• Product Name: 2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride
• CAS No: 1808582-48-0
• MF: C₁₃H₁₁F₂NO₅S₂
• MW: 363.356948137283
• CID: 6323345
• PubChem ID: 100623231
• Update Time: 2025-05-20

2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z1737948533
• 2-[(3-fluoro-4-methoxyphenyl)sulfamoyl]benzenesulfonyl fluoride
• AKOS033573821
• 1808582-48-0
• EN300-26579911
• 2-[(3-fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride
• 2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C13H11F2NO5S2/c1-21-11-7-6-9(8-10(11)14)16-23(19,20)13-5-3-2-4-12(13)22(15,17)18/h2-8,16H,1H3
• InChI Key： PWTFHBUNVMHOKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1S(=O)(=O)F)(NC1C=CC(=C(C=1)F)OC)(=O)=O

Computed Properties

• Exact Mass: 363.00467112g/mol
• Monoisotopic Mass: 363.00467112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on 2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride

Research Briefing on 2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride (CAS: 1808582-48-0)

In recent years, the compound 2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride (CAS: 1808582-48-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has been identified as a promising candidate for various applications, including covalent inhibitor design and targeted protein modification. The unique reactivity of the sulfonyl fluoride group makes it a valuable tool for chemoproteomic studies and drug discovery efforts.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its potential as a selective and irreversible inhibitor for serine hydrolases and other nucleophilic enzymes. The presence of the 3-fluoro-4-methoxyphenyl moiety enhances its binding affinity and selectivity towards specific biological targets. Researchers have employed advanced techniques such as X-ray crystallography and mass spectrometry to elucidate the molecular interactions and binding mechanisms of this compound with its target proteins.

One of the key findings from the latest research is the compound's ability to form stable covalent adducts with active site residues of target enzymes, leading to prolonged inhibition. This property has been exploited in the development of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. Additionally, the compound's favorable pharmacokinetic properties, such as good membrane permeability and metabolic stability, make it a suitable candidate for in vivo studies.

Further investigations have explored the therapeutic potential of 2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride in various disease models. Preliminary results suggest its efficacy in modulating inflammatory pathways and inhibiting pathogenic enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has also been demonstrated, opening new avenues for central nervous system (CNS) drug development.

In conclusion, the ongoing research on 2-[(3-Fluoro-4-methoxyphenyl)sulfamoyl]benzene-1-sulfonyl fluoride (CAS: 1808582-48-0) underscores its versatility and potential in chemical biology and drug discovery. Future studies are expected to further optimize its pharmacological properties and explore its applications in targeted therapies and diagnostic tools. The compound's unique chemical features and biological activities position it as a valuable asset in the quest for novel therapeutic agents.